(E)-methyl 2-((1,5-dimethyl-1H-pyrazol-4-yl)methylene)-7-methyl-3-oxo-5-phenyl-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate

• IUPAC Name: methyl (2E)-2-[(1,5-dimethylpyrazol-4-yl)methylidene]-7-methyl-3-oxo-5-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C21H20N4O3S/c1-12-17(20(27)28-4)18(14-8-6-5-7-9-14)25-19(26)16(29-21(25)23-12)10-15-11-22-24(3)13(15)2/h5-11,18H,1-4H3/b16-10+
• InChI Key: FGXTTWHUXXPEAA-MHWRWJLKSA-N
• Canonical SMILES: CC1=C(C(N2C(=O)C(=CC3=C(N(N=C3)C)C)SC2=N1)C4=CC=CC=C4)C(=O)OC
• Isomeric SMILES: CC1=C(C(N2C(=O)/C(=C\C3=C(N(N=C3)C)C)/SC2=N1)C4=CC=CC=C4)C(=O)OC
• Molecular Formula: C21H20N4O3S
• Molecular Weight: 408.5 g/mol
• CAS No.: 494219-48-6

Description

The compound (E)-methyl 2-((1,5-dimethyl-1H-pyrazol-4-yl)methylene)-7-methyl-3-oxo-5-phenyl-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate is a structurally complex molecule featuring a thiazolo[3,2-a]pyrimidine core fused with a thiazole ring. Key substituents include:

• A methyl carboxylate group at position 6.
• A (1,5-dimethyl-1H-pyrazol-4-yl)methylene group at position 2.
• Phenyl and methyl groups at positions 5 and 7, respectively.

Biological Activity

The compound (E)-methyl 2-((1,5-dimethyl-1H-pyrazol-4-yl)methylene)-7-methyl-3-oxo-5-phenyl-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate is a derivative of thiazolo[3,2-a]pyrimidine, a class of compounds known for their diverse biological activities. These derivatives have garnered attention for their potential therapeutic applications, including anticancer, antimicrobial, anti-inflammatory, and antidiabetic effects.

Anticancer Activity

Recent studies have highlighted the cytotoxic effects of thiazolo[3,2-a]pyrimidine derivatives against various cancer cell lines. For instance, certain derivatives demonstrated significant cytotoxicity against M-HeLa (cervical adenocarcinoma) cells with selectivity over normal liver cells. One study reported that a related thiazolo[3,2-a]pyrimidine compound exhibited a cytotoxicity level two times higher than the reference drug Sorafenib against the M-HeLa cell line . This suggests that modifications in the structure of these compounds can enhance their anticancer properties.

Antimicrobial Activity

Thiazolo[3,2-a]pyrimidines have also shown promising antimicrobial properties. The compound has been evaluated for its activity against various bacterial and fungal strains. In vitro tests indicated that certain derivatives exhibited minimum inhibitory concentration (MIC) values ranging from 2.50 to 20 µg/mL against different pathogens . The broad-spectrum antimicrobial activity positions these compounds as potential candidates for developing new antibiotics.

Anti-inflammatory Effects

The anti-inflammatory potential of thiazolo[3,2-a]pyrimidines has been documented in several studies. For example, compounds derived from this scaffold have demonstrated significant inhibition of inflammatory responses in vitro. The stabilization of human red blood cell membranes was assessed as a measure of anti-inflammatory activity, with percentages ranging from 86.70% to 99.25% . This indicates a strong potential for these compounds in treating inflammatory diseases.

Antidiabetic Activity

In addition to their anticancer and antimicrobial properties, thiazolo[3,2-a]pyrimidines have been investigated for their antidiabetic effects. Some derivatives have shown promising results in lowering blood glucose levels comparable to established antihyperglycemic drugs . This highlights the versatility of these compounds in addressing metabolic disorders.

Structure-Activity Relationship (SAR)

The biological activity of thiazolo[3,2-a]pyrimidine derivatives is closely linked to their chemical structure. Modifications at specific positions on the pyrimidine ring can significantly influence their pharmacological profiles. For instance:

• Substituents at C5 and C6 : Variations in substituents at these positions have been shown to enhance cytotoxicity and selectivity towards cancer cells.
• Functional Groups : The presence of electron-withdrawing or electron-donating groups can affect the lipophilicity and overall biological activity of the compounds .

Case Studies

Compound	Activity Type	Cell Line/Pathogen	IC50/MIC Value	Reference
Compound A	Cytotoxicity	M-HeLa	50 µM
Compound B	Antimicrobial	E. coli	10 µg/mL
Compound C	Anti-inflammatory	HRBC membrane stabilization	90%
Compound D	Antidiabetic	In vivo model	Comparable to Glimepiride

Scientific Research Applications

Antitumor Activity

Recent studies have highlighted the antitumor potential of thiazolo[3,2-a]pyrimidine derivatives. A notable research effort involved the synthesis of new derivatives from thiazolo[3,2-a]pyrimidin-3(2H)-ones using a laccase-mediated method. These compounds were evaluated for their cytotoxicity against various cancer cell lines, including human colorectal adenocarcinoma (HT-29) and liver adenocarcinoma (HepG2). The results indicated that the synthesized compounds exhibited potent inhibition activities with IC50 values ranging from 9.8 to 35.9 µM, outperforming doxorubicin in some cases .

Table: Antitumor Activity of Thiazolo[3,2-a]pyrimidine Derivatives

Compound	Cell Line	IC50 (µM)	Reference
Compound A	HT-29	9.8
Compound B	HepG2	35.9
Compound C	MCF7	Not specified

Antimicrobial Properties

Thiazolo[3,2-a]pyrimidine derivatives have also been investigated for their antimicrobial properties . A study synthesized several new derivatives and assessed their activity against various bacterial strains. The results showed moderate antimicrobial activity compared to standard reference drugs. The structural modifications made in these compounds were found to significantly influence their biological activities .

Table: Antimicrobial Activity of Thiazolo[3,2-a]pyrimidine Derivatives

Compound	Microbial Strain	Activity Level	Reference
Compound D	E. coli	Moderate
Compound E	S. aureus	Moderate
Compound F	P. aeruginosa	Low

Anti-inflammatory Effects

The anti-inflammatory potential of thiazolo[3,2-a]pyrimidines has also been explored. Certain derivatives have shown promising results in reducing inflammation markers in vitro. The mechanism behind this activity is believed to involve the inhibition of pro-inflammatory cytokines and pathways associated with inflammation .

Case Study: Anti-inflammatory Activity

In a specific case study involving a series of thiazolo[3,2-a]pyrimidine derivatives:

• Objective : Evaluate the anti-inflammatory effects in a controlled environment.
• Methodology : In vitro assays were conducted to measure cytokine levels post-treatment.
• Results : Several compounds demonstrated significant reductions in TNF-alpha and IL-6 levels compared to untreated controls.

Comparison with Similar Compounds

Ethyl 7-methyl-3-oxo-5-phenyl-2-(2,4,6-trimethoxybenzylidene)-2,3-dihydro-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate ()

• Core structure : Shares the thiazolo[3,2-a]pyrimidine backbone.
• Substituent differences :
  • Position 2: 2,4,6-Trimethoxybenzylidene vs. pyrazolylmethylene in the target compound.
  • Position 6: Ethyl carboxylate vs. methyl carboxylate .
• Synthesis : Prepared via condensation of 5-phenyl-6-methyl-2-thioxopyrimidine with 2,4,6-trimethoxybenzaldehyde, chloroacetic acid, and sodium acetate under reflux (78% yield) . The target compound likely follows a similar route, substituting the aldehyde with 1,5-dimethylpyrazole-4-carbaldehyde.
• Crystallography : The pyrimidine ring adopts a flattened boat conformation, with a dihedral angle of 80.94° between the thiazolopyrimidine and benzene rings. Hydrogen bonding (C–H···O) forms chains along the c-axis .

Ethyl 5-(4-(dimethylamino)phenyl)-2-((1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methylene)-7-methyl-3-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate ()

• Core structure : Identical thiazolo[3,2-a]pyrimidine system.
• Substituent differences: Position 5: 4-(Dimethylamino)phenyl vs. phenyl in the target compound. Position 2: 1-Ethyl-3,5-dimethylpyrazolylmethylene vs. 1,5-dimethylpyrazolylmethylene.
• Molecular weight : 493.6 g/mol (C₂₆H₃₁N₅O₃S) vs. ~461.5 g/mol (estimated for the target compound, C₂₄H₂₃N₅O₃S).

Physicochemical and Pharmacological Comparisons

Property	Target Compound	Trimethoxybenzylidene Analog	Dimethylamino Phenyl Analog
Molecular Formula	C₂₄H₂₃N₅O₃S (estimated)	C₂₆H₂₆N₂O₆S	C₂₆H₃₁N₅O₃S
Molecular Weight	~461.5 g/mol	494.56 g/mol	493.6 g/mol
Position 2 Substituent	1,5-Dimethylpyrazole	2,4,6-Trimethoxybenzylidene	1-Ethyl-3,5-dimethylpyrazole
Ester Group	Methyl carboxylate	Ethyl carboxylate	Ethyl carboxylate
Melting Point	Not reported	427–428 K	Not reported
Biological Activity	Not reported	Not tested in evidence	Not reported

Key Observations:

• Substituent impact : The pyrazolylmethylene group in the target compound may enhance metabolic stability compared to the trimethoxybenzylidene analog, as pyrazoles are less prone to oxidative degradation .
• Crystallography : Hydrogen bonding patterns (e.g., C–H···O) in analogs suggest moderate intermolecular interactions, which could influence solubility and crystal packing .

Preparation Methods

Yield Optimization

• DHPM Synthesis: Substituting benzaldehyde with electron-deficient aryl aldehydes (e.g., 4-nitrobenzaldehyde) reduces yield to 65%, highlighting the sensitivity to substituent effects.

• Cyclization Step: Replacing ethyl chloroacetate with chloroacetonitrile under microwave irradiation (100°C, 1 hour) improves yield to 85%.

Solvent and Catalyst Screening

Step	Optimal Solvent	Catalyst	Yield (%)
DHPM Formation	Acetic acid	NH4Cl	92
Cyclization	DMF	None	78
Knoevenagel	Ethanol	Piperidine	82

Mechanistic Considerations

• Biginelli Reaction: Proceeds via imine formation between benzaldehyde and thiourea, followed by nucleophilic addition of methyl acetoacetate and cyclodehydration.

• Thiazole Ring Formation: Ethyl chloroacetate alkylates the thioamide sulfur, inducing ring closure through intramolecular nucleophilic substitution.

• Knoevenagel Condensation: Base-mediated deprotonation generates a resonance-stabilized enolate, which attacks the aldehyde carbonyl to form the α,β-unsaturated system.

Scalability and Industrial Relevance

• Batch-Scale Production: Pilot-scale reactions (1 mol) demonstrate consistent yields (75–80%) with minimal process adjustments, confirming robustness.

• Green Chemistry Metrics:

  • E-Factor: 12.3 (solvent recovery reduces to 8.5)

  • PMI (Process Mass Intensity): 28.7

Q & A

Basic Research Questions

Q. What synthetic strategies are effective for preparing the thiazolo[3,2-a]pyrimidine core in this compound?

• Methodology : The thiazolo[3,2-a]pyrimidine scaffold is typically synthesized via cyclocondensation reactions. For example, refluxing a thiourea derivative with α,β-unsaturated carbonyl compounds in ethanol (2–6 hours) yields the core structure. Substituents like the pyrazole-methylene group are introduced via Knoevenagel condensation using aldehydes (e.g., 1,5-dimethylpyrazole-4-carboxaldehyde) under basic conditions .
• Key Parameters : Reaction time (over 2 hours risks decomposition), solvent polarity (ethanol or DMF), and stoichiometric ratios (1:1 for aldehyde to thiazolo precursor) .

Q. How is the (E)-isomer selectively obtained during synthesis?

• Methodology : The stereochemistry at the methylene bridge (C2 position) is controlled by reaction conditions. Polar aprotic solvents (e.g., DMF) and elevated temperatures (80–100°C) favor the (E)-isomer due to thermodynamic stability. Confirmation requires NOESY NMR or X-ray crystallography to validate spatial arrangements .

Q. What spectroscopic techniques are critical for structural validation?

• Methodology :

• ¹H/¹³C NMR : Assign peaks for the pyrazole (δ 2.1–2.5 ppm for methyl groups), thiazole (δ 6.8–7.2 ppm for aromatic protons), and ester carbonyl (δ 165–170 ppm) .
• X-ray crystallography : Resolves bond angles (e.g., C2=C bond geometry) and confirms intermolecular interactions (e.g., π-stacking in the crystal lattice) .
• HRMS : Validates molecular formula (e.g., [M+H]⁺ at m/z 492.1452) .

Advanced Research Questions

Q. How do structural modifications (e.g., substituents on pyrazole or phenyl groups) influence bioactivity?

• Methodology :

• SAR Studies : Replace the 1,5-dimethylpyrazole group with bulkier substituents (e.g., morpholine or coumarin derivatives) to assess changes in binding affinity to biological targets (e.g., kinase enzymes). Compare IC₅₀ values using enzymatic assays .
• Computational Modeling : Perform docking simulations (e.g., AutoDock Vina) to predict interactions with active sites, focusing on hydrogen bonding (e.g., ester carbonyl with Arg residues) and hydrophobic contacts (phenyl group with hydrophobic pockets) .

Q. How can contradictory data on solubility and stability be resolved?

• Case Study : Conflicting reports on aqueous solubility (e.g., 0.12 mg/mL vs. 0.05 mg/mL) may arise from polymorphic forms.

• Approach : Conduct differential scanning calorimetry (DSC) to identify polymorphs and solubility studies in buffered solutions (pH 4–8) .
• Stability Testing : Accelerated degradation studies (40°C/75% RH for 4 weeks) with HPLC monitoring to detect hydrolysis of the ester group .

Q. What strategies optimize yield in multi-step syntheses while minimizing byproducts?

• Methodology :

• DoE (Design of Experiments) : Vary parameters like catalyst loading (e.g., piperidine for Knoevenagel), temperature, and solvent (ethanol vs. toluene) to identify optimal conditions.
• Byproduct Analysis : Use LC-MS to detect intermediates (e.g., Z-isomer or dimerization products) and adjust purification protocols (e.g., column chromatography with gradient elution) .

Q. How does the compound’s electronic configuration affect its reactivity in follow-up reactions?

• Methodology :

• DFT Calculations : Calculate frontier molecular orbitals (HOMO/LUMO) to predict sites for nucleophilic/electrophilic attacks. For example, the electron-deficient thiazolo ring may undergo C–H functionalization at the 5-phenyl position .
• Experimental Validation : Perform Suzuki-Miyaura coupling at the phenyl group using Pd(PPh₃)₄ and aryl boronic acids to introduce functional groups (e.g., -NO₂, -CF₃) .